Cas no 2138817-97-5 (ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate)

• Product Name: ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate
• CAS No: 2138817-97-5
• MF: C₁₆H₂₈O₃
• MW: 268.391725540161
• CID: 6360777
• PubChem ID: 165457413
• Update Time: 2025-10-28

ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-704314
• 2138817-97-5
• ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate

• Inchi： 1S/C16H28O3/c1-2-19-16(18)15(17)14-12-10-8-6-4-3-5-7-9-11-13-14/h12,15,17H,2-11,13H2,1H3/b14-12+
• InChI Key： ZESOXQBUNNTPJG-WYMLVPIESA-N
• SMILES： OC(C(=O)OCC)C1=CCCCCCCCCCC1 |t:7|

Computed Properties

• Exact Mass: 268.20384475g/mol
• Monoisotopic Mass: 268.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate

Ethyl 2-[(1E)-Cyclododec-1-en-1-yl]-2-Hydroxyacetate: A Comprehensive Overview

Ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate, with the CAS number 2138817-97-5, is a unique organic compound that has garnered attention in the fields of chemistry and materials science. This compound is characterized by its cyclododecene ring structure, which contributes to its interesting physical and chemical properties. The hydroxyacetate group further enhances its reactivity and functional versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate in bio-based materials and sustainable chemistry. Researchers have explored its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity. This has opened new avenues for its use in synthesizing complex molecules with precision. Moreover, the compound's biocompatibility has been tested in preliminary experiments, suggesting its potential in pharmaceutical applications.

The synthesis of ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate involves a multi-step process that includes olefin metathesis and esterification. The use of Grubbs catalyst in the metathesis step has been optimized to improve yield and purity. This approach not only ensures the formation of the desired product but also minimizes waste, aligning with the principles of green chemistry.

In terms of physical properties, ethyl 2-[(1E)-cyclododec-1-en-1-yl]-2-hydroxyacetate exhibits a melting point of approximately 45°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The compound's UV-vis spectrum reveals strong absorption bands in the range of 250–300 nm, which can be attributed to its conjugated enone system.

One of the most promising applications of this compound is in the development of functional polymers. By incorporating ethyl 2-[(1E)-cyclododec-1-en-1-y l]-2-hydroxyacetate into polymer networks, scientists have created materials with enhanced mechanical strength and thermal stability. These polymers have shown potential in industries such as electronics, where high-performance materials are increasingly demanded.

Furthermore, ethyl 2-[ (1E)-cyclododec -1-en - ilyl ] - 2 - hydroxy acetate has been investigated for its role in drug delivery systems. Its ability to form self-assembled structures at the nanoscale has been leveraged to create biocompatible carriers for therapeutic agents. Initial in vitro studies have demonstrated promising results, indicating that this compound could play a significant role in next-generation drug delivery technologies.

In conclusion, ethyl 2-[ ( ¹ E ) - cyclododec -¹ en -¹ yl ] -² hydroxy acetate ( CAS No: 21388 ¹7 -97 -5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in modern chemical research. As ongoing studies continue to uncover new possibilities, this compound is poised to make significant contributions to both academic and industrial sectors.